Chloroacetyl chloride
Chloroacetyl chloride
Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.
Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
Chloroacetyl chloride is an acyl halide.
Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
Chloroacetyl chloride is an acyl halide.
Brand Name:
Vulcanchem
CAS No.:
79-04-9
VCID:
VC20876666
InChI:
InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2
SMILES:
C(C(=O)Cl)Cl
Molecular Formula:
C2H2Cl2O
ClCH2COCl
C2H2Cl2O
ClCH2COCl
C2H2Cl2O
Molecular Weight:
112.94 g/mol
Chloroacetyl chloride
CAS No.: 79-04-9
Cat. No.: VC20876666
Molecular Formula: C2H2Cl2O
ClCH2COCl
C2H2Cl2O
Molecular Weight: 112.94 g/mol
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Specification
| Description | Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue. Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Chloroacetyl chloride is an acyl halide. |
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| CAS No. | 79-04-9 |
| Molecular Formula | C2H2Cl2O ClCH2COCl C2H2Cl2O |
| Molecular Weight | 112.94 g/mol |
| IUPAC Name | 2-chloroacetyl chloride |
| Standard InChI | InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2 |
| Standard InChI Key | VGCXGMAHQTYDJK-UHFFFAOYSA-N |
| SMILES | C(C(=O)Cl)Cl |
| Canonical SMILES | C(C(=O)Cl)Cl |
| Boiling Point | 221 °F at 760 mm Hg (USCG, 1999) 106.0 °C 106 °C 223°F |
| Colorform | Liquid Colorless liquid Water-white liquid Colorless to yellowish liquid. |
| Flash Point | 100 °C (212 °F) - closed cup |
| Melting Point | -8.5 °F (USCG, 1999) -22.0 °C -21.7 °C -21.8 °C -8.5°F -7°F |
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